Cas no 54074-01-0 (1-Propanone, 1-(2,4-dihydroxy-5-nitrophenyl)-3-(dimethylamino)-)

• Product name: 1-Propanone, 1-(2,4-dihydroxy-5-nitrophenyl)-3-(dimethylamino)-
• CAS No: 54074-01-0
• MF: C₁₁H₁₄N₂O₅
• MW: 254.239263057709
• CID: 1586982

1-Propanone, 1-(2,4-dihydroxy-5-nitrophenyl)-3-(dimethylamino)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(2,4-dihydroxy-5-nitrophenyl)-3-(dimethylamino)-

• Inchi： 1S/C11H14N2O5/c1-12(2)4-3-9(14)7-5-8(13(17)18)11(16)6-10(7)15/h5-6,15-16H,3-4H2,1-2H3
• InChI Key： OPMHOGBUNRFHPQ-UHFFFAOYSA-N
• SMILES： C(C1=CC([N+]([O-])=O)=C(O)C=C1O)(=O)CCN(C)C

Computed Properties

• Exact Mass: 254.09032

Experimental Properties

• Density: 1.363±0.06 g/cm3(Predicted)
• Boiling Point: 401.9±24.0 °C(Predicted)
• PSA: 103.91
• pka: 4.76±0.27(Predicted)